Cas no 1331270-18-8 (4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride)

4-[(4-Bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride is a high-purity synthetic compound primarily utilized in pharmaceutical research and organic synthesis. Its quinoline core, functionalized with a bromophenylamino group and a methoxy substituent, offers versatile reactivity for further derivatization. The hydrochloride salt enhances solubility, facilitating handling in aqueous and polar organic solvents. This compound is particularly valued for its potential as a building block in medicinal chemistry, especially in the development of kinase inhibitors and other biologically active molecules. Its well-defined structure and stability under standard laboratory conditions make it a reliable intermediate for targeted synthesis. Strict quality control ensures consistency for research applications.
4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride structure
1331270-18-8 structure
Product Name:4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride
CAS No:1331270-18-8
MF:C17H13BrClN3O
MW:390.661621809006
CID:5404425
Update Time:2025-05-20

4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromoanilino)-8-methoxyquinoline-3-carbonitrile:hydrochloride
    • 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride
    • Inchi: 1S/C17H12BrN3O.ClH/c1-22-15-4-2-3-14-16(11(9-19)10-20-17(14)15)21-13-7-5-12(18)6-8-13;/h2-8,10H,1H3,(H,20,21);1H
    • InChI Key: HFLNBGPWMPUQOB-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2OC)C(NC2=CC=C(Br)C=C2)=C(C#N)C=1.[H]Cl

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Additional information on 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride

Comprehensive Overview of 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride (CAS No. 1331270-18-8)

4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride is a specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS No. 1331270-18-8, has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of a bromophenyl group and a methoxyquinoline backbone makes it a versatile intermediate for synthesizing targeted therapies, particularly in oncology and infectious disease research.

Recent studies highlight the growing interest in quinoline-based compounds like 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride for their role in modulating protein-protein interactions and enzyme inhibition. Researchers are exploring its efficacy against kinases and other molecular targets, aligning with the current trend of precision medicine. The compound's carbonitrile moiety further enhances its reactivity, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1331270-18-8 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in preclinical testing. This aligns with the pharmaceutical industry's focus on optimizing drug-like properties early in development. The compound's 8-methoxy substitution also contributes to its metabolic stability, a hot topic in drug design forums and AI-driven molecular optimization platforms.

The demand for 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride has increased in parallel with advancements in high-throughput screening technologies. Pharmaceutical companies and academic labs frequently search for this compound as a building block for kinase inhibitor libraries. Its relevance to cancer research and signal transduction studies makes it a recurring subject in scientific literature and patent applications.

Quality control of CAS No. 1331270-18-8 involves rigorous analytical techniques such as HPLC, NMR, and mass spectrometry to ensure purity for research applications. The compound's stability under various pH conditions is frequently investigated, addressing common concerns in formulation development. These characteristics make it a reliable candidate for further derivatization in drug discovery pipelines.

Environmental and safety profiles of 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride comply with standard laboratory handling protocols. While not classified as hazardous, researchers emphasize proper storage conditions to maintain its integrity. This precaution reflects the broader scientific community's emphasis on responsible chemical management and green chemistry principles.

In summary, 4-[(4-bromophenyl)amino]-8-methoxyquinoline-3-carbonitrile hydrochloride represents an important tool for modern drug discovery. Its structural features and biochemical relevance position it at the intersection of multiple research trends, from targeted therapy development to computational drug design. As the scientific community continues to explore its potential, this compound will likely remain a focus of innovative pharmacological research.

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